![molecular formula C18H17N3O2 B5296960 2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol](/img/structure/B5296960.png)
2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol
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Overview
Description
2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol, also known as DI-82, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research. In
Mechanism of Action
The mechanism of action of 2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol involves the inhibition of key enzymes and signaling pathways involved in cell growth, survival, and inflammation. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which plays a role in the regulation of inflammation. By inhibiting PDE4, this compound can reduce inflammation and prevent the growth of cancer cells. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and survival. By inhibiting CK2, this compound can induce apoptosis and prevent the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anticancer, and neuroprotective effects. In vitro studies have shown that this compound can inhibit the production of inflammatory cytokines and reduce inflammation in various cell types. This compound has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and prevent the accumulation of toxic proteins.
Advantages and Limitations for Lab Experiments
2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol has several advantages for use in lab experiments, including its high yield and purity, and its availability as a readily synthesized compound. However, this compound also has some limitations, including its potential toxicity at higher concentrations and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for research on 2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol, including its potential as an anticancer agent, neuroprotective agent, and antimicrobial agent. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its potential toxicity and side effects. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to better understand its mechanism of action and potential applications in various fields of research. Overall, this compound is a promising compound with potential for further development as a therapeutic agent.
Synthesis Methods
The synthesis of 2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol involves the reaction of 1-naphthol with 6-amino-1,3-dimethyluracil in the presence of acetic anhydride and a catalytic amount of sulfuric acid. The resulting product is then treated with acetic anhydride and sodium acetate to obtain this compound. This synthesis method has been optimized for high yield and purity, making this compound a readily available compound for scientific research.
Scientific Research Applications
2-(6,7-dihydro-5H-imidazo[1,5-a][1,4]diazepin-8(9H)-ylcarbonyl)-1-naphthol has been studied for its potential applications in various fields of research, including cancer therapy, neurodegenerative diseases, and infectious diseases. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further development as an anticancer agent. In neurodegenerative diseases, this compound has been studied for its neuroprotective effects and potential to prevent the progression of diseases such as Alzheimer's and Parkinson's. In infectious diseases, this compound has been shown to have antimicrobial activity against a range of pathogens, including bacteria and viruses.
properties
IUPAC Name |
(1-hydroxynaphthalen-2-yl)-(5,6,7,9-tetrahydroimidazo[1,5-a][1,4]diazepin-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c22-17-15-5-2-1-4-13(15)6-7-16(17)18(23)20-8-3-9-21-12-19-10-14(21)11-20/h1-2,4-7,10,12,22H,3,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQPKJZCAGVARFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC2=CN=CN2C1)C(=O)C3=C(C4=CC=CC=C4C=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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